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Compound of Interest

Compound Name: Bromo ethylacetate

Cat. No.: B8335514

Get Quote

Executive Summary & Chemical Profile
Ethyl Bromoacetate (Ethyl 2-bromoacetate; CAS: 105-36-2) is a foundational

-haloester used extensively as an alkylating agent in organic synthesis.[1][2][3][4][5] While
historically infamous as a World War I lachrymatory agent ("White Cross"), its modern utility is
defined by the Reformatsky reaction and the synthesis of pharmaceutical intermediates (e.g.,
vitamin A derivatives, non-steroidal anti-inflammatory drugs).

This guide synthesizes 19th-century discovery with 21st-century safety and efficiency

standards, providing a self-validating protocol for research applications.
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Property Value Note

Formula

Molar Mass 167.00 g/mol

Boiling Point 158–159 °C
Decomposition can occur >160

°C

Density 1.506 g/mL Denser than water

Solubility Ethanol, Ether, Benzene Hydrolyzes slowly in water

Toxicity High
Potent Lachrymator; Alkylating

Agent

Historical Trajectory: From Laboratory to Battlefield
The history of ethyl bromoacetate is a convergence of fundamental alkylation chemistry and

chemical warfare.

The Perkin-Duppa Genesis (1858)
While often misattributed to later industrial chemists, the fundamental synthesis of

-bromo acids and their esters was pioneered by William Henry Perkin and Baldwin Francis
Duppa in 1858. Working at the Royal College of Chemistry, they established that bromine could
substitute hydrogen in the

-position of acetic acid, a discovery that predated the formalization of the Hell-Volhard-Zelinsky
reaction.

The Reformatsky Utility (1887)
The compound gained synthetic immortality in 1887 when Sergey Reformatsky discovered that

-haloesters (specifically ethyl bromoacetate) react with zinc to form organozinc enolates. These
nucleophiles attack ketones or aldehydes to form

-hydroxy esters, a transformation impossible with Grignard reagents due to their high reactivity
with the ester group itself.
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The "White Cross" Era (1914)
In a darker chapter, EBA was the first tear gas used in World War I. The French police (1912)

and later the French army (1914) deployed it in grenades lacrymogènes.[6] The German army

subsequently adopted it, marking shells containing lachrymators with a White Cross

(Weisskreuz).[6] Its toxicity (twice that of chlorine) and persistence made it a psychological and

physical hazard before being superseded by more potent agents like xylyl bromide.

1858: Perkin & Duppa
Isolate Bromoacetic Acid

1887: Reformatsky Reaction
Establishes Synthetic Utility

1914: WWI Deployment
'White Cross' Lachrymator

Modern Era
Pharm. Intermediate & Wittig Reagents
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Figure 1: Historical timeline of Ethyl Bromoacetate from discovery to application.

Mechanistic Principles
The synthesis of ethyl bromoacetate is best approached via a two-step sequence to maximize

yield and purity. Direct bromination of ethyl acetate is possible but often suffers from poly-

bromination and purification difficulties.

Step 1: -Bromination (Hell-Volhard-Zelinsky Variant)
Acetic acid is brominated using elemental bromine in the presence of a catalyst (Red

Phosphorus or Acetic Anhydride/Pyridine).

Mechanism: The catalyst generates a reactive acyl bromide intermediate (e.g., acetyl

bromide). The enol form of this intermediate attacks bromine.

Key Intermediate: Bromoacetyl bromide (or Bromoacetic acid after hydrolysis).

Step 2: Fischer Esterification
The bromoacetic acid is refluxed with ethanol and a strong acid catalyst (

).
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Mechanism: Protonation of the carbonyl oxygen activates the carbon for nucleophilic attack

by ethanol.

Equilibrium: The reaction is reversible; excess ethanol or removal of water drives the yield

(Le Chatelier’s principle).

Reaction Flow

Step 1: Enolization & Bromination

Step 2: Fischer Esterification
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(CH3COOH)
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(BrCH2COOEt)

 H2SO4 / EtOH / -H2O

Ethanol
(EtOH)
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Figure 2: Mechanistic pathway for the two-step synthesis of Ethyl Bromoacetate.

Technical Guide: Laboratory Synthesis Protocol
Safety Warning: Ethyl bromoacetate is a severe lachrymator and toxic alkylating agent. All

operations must be performed in a high-efficiency fume hood. Wear butyl rubber gloves (nitrile

is permeable to brominated organics over time) and chemical splash goggles. Have a

neutralization solution (10% aqueous ammonia or sodium carbonate) ready for spills.
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Protocol: The Natelson & Gottfried Method (Modified)
This protocol is adapted from Organic Syntheses standards, optimized for reliability.

Phase A: Synthesis of Bromoacetic Acid[1][7][8]
Setup: 3-neck round-bottom flask equipped with a reflux condenser (drying tube attached),

addition funnel, and thermometer.

Reagents:

Glacial Acetic Acid: 1000 mL (17.5 mol)[8]

Acetic Anhydride: 200 mL (Catalyst/Dehydrating agent)[8]

Pyridine: 1 mL (Catalyst)[8]

Bromine: 1124 g (360 mL, 7.03 mol)[8]

Procedure:

Mix acetic acid, anhydride, and pyridine.[8] Heat to boiling.

Critical Step: Remove heat.[2][9] Add ~1 mL Bromine. Wait for the color to disappear

(induction period).

Once reaction initiates (indicated by HBr evolution and decolorization), add the remaining

Bromine dropwise.[10] Maintain a gentle boil.

Observation: The solution will turn cherry-red.

After addition, heat until colorless. Cool to RT.

Purification: Distill under reduced pressure to remove excess acetic acid. The residue is

crude Bromoacetic Acid (Yield: ~800–850g).[8]

Phase B: Esterification to Ethyl Bromoacetate[1][11]
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Setup: Flask equipped with a Dean-Stark trap (optional but recommended for water removal)

or standard reflux setup.

Reagents:

Crude Bromoacetic Acid (from Phase A)

Absolute Ethanol: 610 mL (Excess)[8]

Benzene or Toluene: 950 mL (Azeotropic solvent)

Conc. Sulfuric Acid: 1.5 mL[8]

Procedure:

Combine acid, ethanol, solvent, and

.[1][12][8][9]

Reflux for 3–4 hours. If using Dean-Stark, reflux until water separation ceases.

Workup: Cool the mixture. Wash with water (

), then 1% Sodium Bicarbonate (

) to neutralize acid traces, then water again.

Drying: Dry organic layer over Anhydrous Sodium Sulfate (

).[12][8]

Distillation: Fractionate at atmospheric pressure.[8]

Collection: Collect fraction boiling at 154–155°C (at 760 mmHg).

Yield: Expect 65–70% based on bromine input.
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Issue Cause Corrective Action

Low Yield Incomplete esterification

Use a Dean-Stark trap to

remove water; increase reflux

time.

Dark Product
Free Bromine or

Polymerization

Wash thoroughly with

bicarbonate; ensure distillation

is controlled.

Fumes in Lab Leak in apparatus

STOP immediately. Check

joints. Use ammonia vapor to

locate HBr leaks (white

smoke).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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